Cas no 827612-00-0 (L-Proline, N-acetyl-L-phenylalanylglycylglycyl-)

• Product Name: L-Proline, N-acetyl-L-phenylalanylglycylglycyl-
• CAS No: 827612-00-0
• MF: C₂₀H₂₆N₄O₆
• MW: 418.443645000458
• CID: 683027
• PubChem ID: 71417258
• Update Time: 2025-04-19

L-Proline, N-acetyl-L-phenylalanylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[2-[[2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]acetyl]amino]acetyl]pyrrolidine-2-carboxylic acid
• L-Proline, N-acetyl-L-phenylalanylglycylglycyl-
• DTXSID20836601
• 827612-00-0
• N-Acetyl-L-phenylalanylglycylglycyl-L-proline

• Inchi： 1S/C20H26N4O6/c1-13(25)23-15(10-14-6-3-2-4-7-14)19(28)22-11-17(26)21-12-18(27)24-9-5-8-16(24)20(29)30/h2-4,6-7,15-16H,5,8-12H2,1H3,(H,21,26)(H,22,28)(H,23,25)(H,29,30)/t15-,16-/m0/s1
• InChI Key： AOTKSLJPUWAPSR-HOTGVXAUSA-N
• SMILES： OC([C@@H]1CCCN1C(CNC(CNC([C@H](CC1C=CC=CC=1)NC(C)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 418.18523456g/mol
• Monoisotopic Mass: 418.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 145Ų